Cas no 1436162-30-9 (N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide)
N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide
-
- Inchi: 1S/C15H14ClFN2O2/c1-21-13(10-3-2-4-12(16)7-10)9-19-15(20)11-5-6-18-14(17)8-11/h2-8,13H,9H2,1H3,(H,19,20)
- InChI Key: QPCLOMPJZVBEPS-UHFFFAOYSA-N
- SMILES: C1(F)=NC=CC(C(NCC(C2=CC=CC(Cl)=C2)OC)=O)=C1
Experimental Properties
- Density: 1.286±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 471.8±45.0 °C(Predicted)
- pka: 12.45±0.46(Predicted)
N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26587227-0.05g |
1436162-30-9 | 90% | 0.05g |
$212.0 | 2023-09-13 |
N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide
N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide: A Comprehensive Overview
The compound with CAS No 1436162-30-9, known as N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a substituted phenyl group and a methoxyethyl chain, making it a versatile building block for various applications.
N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide exhibits a complex molecular architecture that includes a pyridine ring substituted with a fluoro group at the 2-position and a carboxamide group at the 4-position. The side chain attached to the pyridine ring consists of a methoxyethyl group linked to a chlorophenyl moiety, which introduces additional electronic and steric effects into the molecule. These structural features contribute to its unique chemical reactivity and biological activity.
Recent studies have highlighted the potential of N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide in drug discovery and development. Researchers have explored its role as a lead compound in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation.
The synthesis of N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide involves a multi-step process that combines advanced organic synthesis techniques, such as Suzuki coupling and amide bond formation. These methods ensure high yields and excellent purity, which are critical for downstream applications in both academic research and industrial settings.
From an analytical standpoint, N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide has been extensively characterized using modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure, confirming its identity and purity.
In terms of pharmacokinetics, N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide demonstrates favorable properties, including good solubility and bioavailability, which are essential for its potential use as an orally administered drug. Preclinical studies have shown that the compound exhibits low toxicity and minimal adverse effects, further supporting its suitability for therapeutic applications.
Recent advancements in computational chemistry have enabled researchers to model the interactions of N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide with various biological targets at the molecular level. These computational studies have provided valuable insights into the compound's binding affinity and selectivity, guiding further optimization efforts.
The development of N-[2-(3-Chlorophenyl)-
1436162-30-9 (N-[2-(3-Chlorophenyl)-2-methoxyethyl]-2-fluoro-4-pyridinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)